![molecular formula C14H16N2 B4260776 3-(2-ethylphenyl)-6-methylpyridin-2-amine](/img/structure/B4260776.png)
3-(2-ethylphenyl)-6-methylpyridin-2-amine
Overview
Description
3-(2-ethylphenyl)-6-methylpyridin-2-amine, also known as EMAP, is a chemical compound that belongs to the pyridine family. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. EMAP is known to have a unique mechanism of action, which makes it an interesting subject for further investigation.
Mechanism of Action
3-(2-ethylphenyl)-6-methylpyridin-2-amine acts as a potent inhibitor of dopamine and norepinephrine reuptake by binding to the DAT and NET transporters. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can have a variety of effects on neuronal function. This compound has also been shown to have some activity at the serotonin transporter (SERT), although it is less potent than its effects on DAT and NET.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects in animal models. It has been shown to increase locomotor activity and induce hyperactivity in rats, suggesting that it may have some stimulant-like effects. This compound has also been found to increase the release of dopamine and norepinephrine in the prefrontal cortex, which may be related to its ability to improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-ethylphenyl)-6-methylpyridin-2-amine in lab experiments is its high affinity for DAT and NET transporters. This makes it a useful tool for studying the function of these transporters in the brain. However, one of the limitations of using this compound is that it has a relatively short half-life, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on 3-(2-ethylphenyl)-6-methylpyridin-2-amine. One area of interest is its potential use as a treatment for neurological disorders, such as depression and addiction. Another area of interest is its role in cognitive function, as it has been shown to improve working memory and attention in animal models. Additionally, further investigation into the mechanism of action of this compound may lead to the development of more potent and selective inhibitors of DAT and NET transporters.
Scientific Research Applications
3-(2-ethylphenyl)-6-methylpyridin-2-amine has been extensively studied for its potential applications in scientific research. It has been found to have a high affinity for the dopamine transporter (DAT) and the norepinephrine transporter (NET), which makes it a useful tool for studying the function of these transporters in the brain. This compound has also been used to investigate the role of dopamine and norepinephrine in various neurological disorders, such as depression and addiction.
Properties
IUPAC Name |
3-(2-ethylphenyl)-6-methylpyridin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-3-11-6-4-5-7-12(11)13-9-8-10(2)16-14(13)15/h4-9H,3H2,1-2H3,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJYKWRYQKUKOGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1C2=C(N=C(C=C2)C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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